Cas no 865444-92-4 (Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 5-methyl-7-phenyl-)

Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 5-methyl-7-phenyl- structure
865444-92-4 structure
Product Name:Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 5-methyl-7-phenyl-
CAS No:865444-92-4
MF:C12H10N4O
MW:226.234001636505
CID:4257568
PubChem ID:135509915
Update Time:2025-04-24

Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 5-methyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[5,1-f][1,2,4]triazin-4(1H)-one, 5-methyl-7-phenyl-
    • 5-Methyl-7-phenylimidazo[5,1-f][1,2,4]triazin-4(1H)-one
    • 865444-92-4
    • SCHEMBL5988990
    • DTXSID601206875
    • Inchi: 1S/C12H10N4O/c1-8-10-12(17)13-7-14-16(10)11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14,17)
    • InChI Key: ILXGMOYBSRBSOP-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C)N=C(C3C=CC=CC=3)N2N=CN1

Computed Properties

  • Exact Mass: 226.08546096Da
  • Monoisotopic Mass: 226.08546096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.3Ų
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